Cas no 575473-57-3 (2-Chloro-N-(3,4-dichlorophenyl)-5-fluoropyrimidin-4-amine)

• Product Name: 2-Chloro-N-(3,4-dichlorophenyl)-5-fluoropyrimidin-4-amine
• CAS No: 575473-57-3
• MF: C₁₀H₅Cl₃FN₃
• MW: 292.524202108383
• MDL: MFCD22235116
• CID: 4715331
• Update Time: 2025-10-29

2-Chloro-N-(3,4-dichlorophenyl)-5-fluoropyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• VKUXMTGNVCLTOT-UHFFFAOYSA-N
• 2-chloro-N4-(3,4-dichlorophenyl)-5-fluoro-4-pyrimidineamine
• (2-Chloro-5-fluoropyrimidin-4-yl)-(3,4-dichlorophenyl)amine
• (2-Chloro-5-fluoro-pyrimidin-4-yl)-(3,4-dichloro-phenyl)-amine
• 2-Chloro-N-(3,4-dichlorophenyl)-5-fluoropyrimidin-4-amine

• MDL： MFCD22235116
• Inchi： 1S/C10H5Cl3FN3/c11-6-2-1-5(3-7(6)12)16-9-8(14)4-15-10(13)17-9/h1-4H,(H,15,16,17)
• InChI Key： VKUXMTGNVCLTOT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC1C(=CN=C(N=1)Cl)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 259
• Topological Polar Surface Area: 37.8

Experimental Properties

• Density: 1.6±0.0 g/cm3
• Boiling Point: 414.9±0.0 °C at 760 mmHg
• Flash Point: 204.7±0.0 °C
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

2-Chloro-N-(3,4-dichlorophenyl)-5-fluoropyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-Chloro-N-(3,4-dichlorophenyl)-5-fluoropyrimidin-4-amine

Introduction to 2-Chloro-N-(3,4-dichlorophenyl)-5-fluoropyrimidin-4-amine (CAS No. 575473-57-3)

2-Chloro-N-(3,4-dichlorophenyl)-5-fluoropyrimidin-4-amine, identified by the CAS number 575473-57-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly its chloro and fluoro substituents, contribute to its unique chemical properties and make it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 2-Chloro-N-(3,4-dichlorophenyl)-5-fluoropyrimidin-4-amine consists of a pyrimidine core substituted with a chloro group at the 2-position, a fluorine atom at the 5-position, and an amine group linked to a 3,4-dichlorophenyl moiety at the 4-position. This arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited in drug design to enhance binding affinity and selectivity. The presence of multiple halogen atoms also suggests potential for further functionalization, making it a versatile building block for synthetic chemists.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various enzymes and receptors involved in cancer progression. Pyrimidine derivatives have been extensively studied due to their ability to interact with biological targets in a highly specific manner. The compound 2-Chloro-N-(3,4-dichlorophenyl)-5-fluoropyrimidin-4-amine has been investigated as a potential lead compound in this context, particularly for its interactions with kinases and other enzymes overexpressed in tumor cells.

One of the most compelling aspects of this compound is its potential as an antineoplastic agent. Preclinical studies have demonstrated that pyrimidine-based molecules can disrupt critical signaling pathways involved in cell proliferation and survival. The specific substitution pattern of 2-Chloro-N-(3,4-dichlorophenyl)-5-fluoropyrimidin-4-amine may confer selective inhibition of certain kinases, thereby minimizing off-target effects. This selectivity is crucial for improving therapeutic efficacy while reducing toxicity.

Moreover, the fluorine atom in the molecule is known to enhance metabolic stability and binding affinity towards biological targets. This feature has been leveraged in the development of various FDA-approved drugs, where fluorine substitution significantly improves pharmacokinetic properties. The combination of chloro and fluoro groups in 2-Chloro-N-(3,4-dichlorophenyl)-5-fluoropyrimidin-4-amine may thus contribute to its potential as a next-generation therapeutic agent.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules with high accuracy. Molecular docking studies have been performed using 2-Chloro-N-(3,4-dichlorophenyl)-5-fluoropyrimidin-4-amine as a ligand against various protein targets. These studies suggest that the compound can effectively bind to active sites of kinases and other enzymes relevant to cancer therapy. The predicted binding interactions provide valuable insights into how structural modifications can be made to optimize potency and selectivity.

The synthesis of 2-Chloro-N-(3,4-dichlorophenyl)-5-fluoropyrimidin-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions, condensation reactions, and functional group transformations. The use of advanced catalytic systems has enabled more efficient synthesis routes, reducing both reaction times and waste generation. These improvements align with the growing emphasis on green chemistry principles in pharmaceutical research.

In addition to its antineoplastic potential, 2-Chloro-N-(3,4-dichlorophenyl)-5-fluoropyrimidin-4-amine has shown promise in other therapeutic areas as well. For instance, its structural motif is similar to several compounds that have demonstrated efficacy against infectious diseases caused by RNA viruses. The ability of pyrimidine derivatives to interfere with viral replication mechanisms makes them attractive candidates for antiviral drug development.

The pharmacological profile of this compound is further enhanced by its solubility characteristics. Pyrimidine derivatives are often designed to be water-soluble or lipid-soluble depending on their intended route of administration. Optimizing solubility can improve bioavailability and therapeutic outcomes. Preliminary solubility studies on 2-Chloro-N-(3,4-dichlorophenyl)-5-fluoropyrimidin-4-amine indicate that it can be formulated into various dosage forms suitable for oral or intravenous delivery.

As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, compounds like 2-Chloro-N-(3,4-dichlorophenyl)-5-fluoropyrimidin-4-amine will play an increasingly important role in drug discovery efforts. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists are essential for translating laboratory findings into clinical applications that benefit patients worldwide.

The future development of 2-Chloro-N-(3,4-dichlorophenyl)-5-fluoropyrimidin-4-amine will likely involve structure-based drug design approaches combined with high-throughput screening techniques. These methods allow researchers to rapidly assess the activity of large libraries of compounds against specific biological targets. By integrating computational modeling with experimental data, it may be possible to identify optimized analogs with improved pharmacological properties.

In conclusion,2-Chloro-N-(3,4-dichlorophenyl)-5-fluoropyrimidin-4-am ine (CAS No. 575473- 57- 3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with preclinical evidence supporting its biological activity, make it a valuable scaffold for developing novel therapeutics. As scientific understanding advances, compounds like this are poised to make significant contributions toward addressing unmet medical needs.